Cas no 816469-56-4 (3-methylpentanimidamide hydrochloride)

• Product Name: 3-methylpentanimidamide hydrochloride
• CAS No: 816469-56-4
• MDL: MFCD13193855
• CID: 4659543
• Update Time: 2025-10-29

3-methylpentanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methylpentanimidamide hydrochloride

• MDL： MFCD13193855
• Inchi： InChI=1S/C6H14N2.ClH/c1-3-5(2)4-6(7)8;/h5H,3-4H2,1-2H3,(H3,7,8);1H
• InChI Key： VUZKXFWGCCBVFU-UHFFFAOYSA-N
• SMILES： CCC(C)CC(=N)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 3-methylpentanimidamide hydrochloride

3-Methylpentanimidamide Hydrochloride (CAS No. 816469-56-4): A Comprehensive Overview

3-Methylpentanimidamide hydrochloride (CAS No. 816469-56-4) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research. This compound, classified as an imidamide derivative, is widely used in drug discovery and biochemical studies due to its unique structural properties. Researchers and industry professionals often search for terms like "3-methylpentanimidamide hydrochloride uses", "CAS 816469-56-4 applications", or "imidamide derivatives in medicine", reflecting the growing interest in this compound.

The molecular structure of 3-methylpentanimidamide hydrochloride features a five-carbon backbone with a methyl group substitution, making it a valuable intermediate in synthetic chemistry. Its hydrochloride salt form enhances solubility, which is crucial for laboratory and industrial applications. Recent trends in AI-driven drug discovery and green chemistry have increased the demand for such specialized compounds, as they play a pivotal role in developing new therapeutic agents.

One of the most searched questions about this compound is: "How is 3-methylpentanimidamide hydrochloride synthesized?" The typical preparation involves the reaction of 3-methylpentanenitrile with ammonia in the presence of hydrochloric acid, followed by purification steps. This process aligns with modern sustainable chemistry practices, which minimize waste and energy consumption – a key concern in today's environmentally conscious research landscape.

In pharmaceutical applications, 3-methylpentanimidamide hydrochloride serves as a building block for various bioactive molecules. Its structural features make it particularly useful in designing enzyme inhibitors and receptor modulators. The scientific community frequently investigates its potential in addressing current health challenges, as evidenced by search queries like "imidamide derivatives in drug development" and "CAS 816469-56-4 in medicinal chemistry".

The compound's physical properties include a white to off-white crystalline appearance, good solubility in water and polar organic solvents, and stability under standard laboratory conditions. These characteristics make it suitable for various research and development applications. Quality control parameters for 3-methylpentanimidamide hydrochloride typically focus on purity (often >98%), residual solvent content, and heavy metal limits – all critical factors for researchers who frequently search for "high purity 816469-56-4" or "analytical methods for 3-methylpentanimidamide".

From a market perspective, the demand for 3-methylpentanimidamide hydrochloride has shown steady growth, particularly in regions with strong pharmaceutical and biotechnology sectors. The compound's versatility in organic synthesis makes it valuable for contract research organizations and academic institutions alike. Current industry discussions often revolve around "scaling up imidamide production" and "cost-effective synthesis of CAS 816469-56-4", reflecting practical concerns in the field.

Storage and handling of 3-methylpentanimidamide hydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and direct sunlight. These considerations are particularly important for researchers who search for "stability of 3-methylpentanimidamide hydrochloride" or "handling precautions for imidamide derivatives" when planning their experiments.

Recent scientific literature highlights novel applications of 3-methylpentanimidamide hydrochloride in material science and catalysis. Its unique chemical properties have enabled breakthroughs in areas such as polymer modification and heterocyclic compound synthesis. These emerging applications answer frequent search queries like "new uses for 816469-56-4" and demonstrate the compound's expanding role in advanced research.

Quality assurance is paramount when working with 3-methylpentanimidamide hydrochloride. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms, NMR spectra, and mass spectrometry results. Researchers often look for "certificate of analysis for CAS 816469-56-4" to ensure they're obtaining material suitable for their specific applications.

The future outlook for 3-methylpentanimidamide hydrochloride appears promising, with potential applications in developing treatments for various conditions. Its structural flexibility allows for numerous modifications, making it a valuable tool in structure-activity relationship studies. As the pharmaceutical industry continues to evolve, compounds like 3-methylpentanimidamide hydrochloride will likely play increasingly important roles in drug discovery pipelines.

For researchers considering working with 3-methylpentanimidamide hydrochloride, it's essential to consult the latest scientific literature and safety data. Common search terms like "816469-56-4 safety data sheet" and "3-methylpentanimidamide hydrochloride protocol" reflect the practical considerations scientists face when incorporating this compound into their work.

In conclusion, 3-methylpentanimidamide hydrochloride (CAS No. 816469-56-4) represents an important class of chemical compounds with diverse applications in pharmaceutical research and organic synthesis. Its growing prominence in scientific literature and online searches underscores its value to the research community. As science advances, this compound will likely find even broader utility in addressing contemporary challenges in chemistry and medicine.